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Compound of Interest

Compound Name: 2,3-Dihydroxypropanenitrile

Cat. No.: B15442846 Get Quote

In-Depth Technical Guide: 2,3-
Dihydroxypropanenitrile
This guide provides a detailed overview of the fundamental molecular properties of 2,3-
Dihydroxypropanenitrile, a significant compound in various research and development

applications. The information is tailored for researchers, scientists, and professionals in drug

development, presenting key data in a structured and accessible format.

Molecular Identity and Composition
2,3-Dihydroxypropanenitrile, also known as glyceronitrile, is an organic compound with the

chemical structure incorporating two hydroxyl groups and a nitrile functional group.[1] Its

unique structure lends it to a variety of chemical syntheses and biological studies. The

compound is officially registered under the CAS number 69470-43-5.[1][2]

Quantitative Molecular Data
The elemental composition and molecular weight are critical parameters for any experimental

protocol involving this compound. The table below summarizes these key quantitative data

points.
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Property Value

Molecular Formula C₃H₅NO₂

Molecular Weight 87.08 g/mol

Monoisotopic Mass 87.032028402 Da

Table 1: Molecular Properties of 2,3-Dihydroxypropanenitrile. This table outlines the

fundamental molecular data for 2,3-Dihydroxypropanenitrile, including its chemical formula

and molecular weights.[1]

Logical Relationship of Elemental Composition
The molecular formula C₃H₅NO₂ indicates that each molecule of 2,3-Dihydroxypropanenitrile
is composed of three carbon atoms, five hydrogen atoms, one nitrogen atom, and two oxygen

atoms. The diagram below illustrates the contribution of each element to the final molecular

structure.
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Figure 1: Elemental Composition of 2,3-Dihydroxypropanenitrile. This diagram shows the

constituent elements and their quantities that form a single molecule of 2,3-
Dihydroxypropanenitrile and its resulting molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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